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Compound of Interest

Compound Name: Flt-3 Inhibitor II

CAS No.: 896138-40-2

Cat. No.: B3064228

Get Quote

Comprehensive Guide to Flt-3 Inhibitor II: Operational Handling, Safety, and Disposal

Protocols

As a Senior Application Scientist, I recognize that the integrity of your research and the safety

of your laboratory personnel are inextricably linked. Handling potent kinase inhibitors requires

more than just following a basic Material Safety Data Sheet (MSDS); it requires a mechanistic

understanding of the compound's behavior, stability, and environmental impact.

This guide provides an authoritative, step-by-step operational and disposal framework for Flt-3
Inhibitor II (CAS: 896138-40-2), a highly selective, cell-permeable symmetrical

indolylmethanone kinase inhibitor utilized primarily in Acute Myeloid Leukemia (AML) research

[1].

Physicochemical & Hazard Profile
Before handling the compound, it is critical to understand its quantitative properties and hazard

classifications. Flt-3 Inhibitor II is selectively potent against FLT3 over PDGFR and acts as an

ATP-competitive inhibitor [2].

Table 1: Quantitative Data and Hazard Summary
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Property / Metric Specification
Causality / Operational
Impact

CAS Number 896138-40-2
Unique identifier for EHS

waste logging.

Molecular Formula C₁₇H₁₂N₂O₃
Non-halogenated; dictates

liquid waste segregation.

Molecular Weight 292.29 g/mol

Required for accurate molarity

calculations (e.g., 10 mM

stock).

Primary Target IC₅₀ 33 nM (Cell-free FLT3)

High potency requires

stringent spill-prevention

protocols.

Appearance Yellowish-brown solid
Visual indicator of compound

integrity.

Hazard Codes H302, H315, H319, H335

Harmful if swallowed; causes

skin, eye, and respiratory

irritation.

Storage -20°C, Protect from light
Prevents hydrolytic and photo-

induced degradation.

Mechanistic Pathway: Why Containment Matters
Understanding the biological mechanism of Flt-3 Inhibitor II reinforces the necessity for strict

handling protocols. The compound competitively binds to the ATP-binding pocket of the FLT3

receptor, a receptor tyrosine kinase frequently mutated and overexpressed in AML blasts. By

blocking autophosphorylation, it halts downstream signaling cascades (STAT5, PI3K, RAS),

ultimately inducing apoptosis [2]. Accidental exposure to laboratory personnel can inadvertently

interfere with normal cellular kinase activity.
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Fig 1: Mechanism of Flt-3 Inhibitor II blocking ATP-binding, halting AML proliferation.

Operational Workflow: Reconstitution & Storage
Because the indolylmethanone structure is highly hydrophobic, it requires specific solvents and

handling to maintain structural integrity and prevent precipitation.

Protocol 1: Reconstitution and Aliquoting

Equilibration: Allow the sealed vial to equilibrate to room temperature (25°C) for 20 minutes

before opening. Causality: Opening a cold vial causes atmospheric moisture to condense on

the powder, leading to rapid hydrolytic degradation.

Solubilization: Add anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO) to achieve your

desired stock concentration (e.g., add 342 µL of DMSO to 1 mg of powder for a 10 mM

stock).
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Agitation: Vortex gently. If the yellowish-brown solid does not immediately dissolve, sonicate

for 1-2 minutes in a room-temperature water bath.

Aliquoting: Divide the stock solution into sterile, amber microcentrifuge tubes (10–50 µL per

tube). Causality: Flt-3 Inhibitor II is photo-sensitive and degrades upon repeated freeze-

thaw cycles. Single-use aliquots preserve the compound's IC₅₀ profile.

Storage: Store immediately at -20°C. Stock solutions are stable for up to 3 months under

these conditions [1].

Comprehensive Disposal Procedures
As a biologically active pharmaceutical agent with specific hazard classifications (H-codes), Flt-
3 Inhibitor II must never be disposed of in the municipal water supply or standard trash.
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Fig 2: Segregation and disposal workflow for solid and liquid Flt-3 Inhibitor II waste.

Protocol 2: Liquid Waste Management

Segregation: Collect all liquid waste containing Flt-3 Inhibitor II (including cell culture media

dosed with the compound) in a designated, chemically compatible High-Density

Polyethylene (HDPE) container.

Labeling: Label the container strictly as "Non-Halogenated Organic Waste - Contains DMSO

and Kinase Inhibitors."

Causality: Flt-3 Inhibitor II and DMSO contain no halogens. Mixing this with halogenated

waste (e.g., chloroform) can trigger dangerous exothermic reactions and complicates
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Environmental Protection Agency (EPA) incineration protocols, as halogens require

specialized high-temperature scrubbers to prevent toxic dioxin formation.

Storage: Keep the container tightly capped in a secondary containment tray within a fume

hood until collected by your Environmental Health and Safety (EHS) department.

Protocol 3: Solid Waste Management

Collection: Segregate all contaminated pipette tips, empty compound vials, spill pads, and

gloves into a puncture-resistant solid waste bin.

Containment: Double-bag the waste using heavy-duty, transparent polyethylene bags.

Causality: This prevents accidental puncture by sharp plastic tips, protecting sanitation and

EHS staff from dermal exposure (H315).

Labeling: Mark clearly as "Hazardous Solid Waste - Toxic/Irritant."

Protocol 4: Emergency Spill Response

PPE: Immediately don fresh nitrile gloves, safety goggles, and a lab coat.

Powder Spills: Do not sweep. Sweeping aerosolizes the powder, posing a severe inhalation

risk (H335). Instead, gently cover the powder with a damp absorbent pad to trap the

particulates, then wipe inward.

Liquid Spills: Absorb with inert spill pads.

Decontamination: Clean the affected bench space with 70% ethanol to dissolve any

remaining hydrophobic residue, followed by standard soap and water. Dispose of all cleanup

materials as Hazardous Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Novel bis(1H-indol-2-yl)methanones as potent inhibitors of FLT3 and platelet-derived
growth factor receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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